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Compound of Interest
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An In-depth Technical Guide on the Crystal Structure and Electronic Configuration of Rhenium

This guide provides a comprehensive overview of the fundamental physical properties of
Rhenium, focusing on its crystal structure and electronic configuration. The information is
tailored for researchers, scientists, and professionals in drug development who require a
detailed understanding of this element's characteristics.

Crystal Structure of Rhenium

Rhenium crystallizes in a hexagonal close-packed (hcp) structure.[1][2][3][4][5][6] This
structure is a common arrangement for metallic elements and is characterized by a high degree
of atomic packing efficiency. The hcp structure influences many of Rhenium's physical
properties, including its high density and melting point.[1][6]

Crystallographic Data

The key crystallographic parameters for Rhenium are summarized in the table below. These
values provide a quantitative description of the unit cell, which is the fundamental repeating unit
of the crystal lattice.
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Parameter Value

Crystal System Hexagonal

Crystal Structure Hexagonal Close-Packed (hcp)[1][2][3]
Space Group P63/mmc[3][7]

Space Group Number 194[3][7]

Lattice Constant 'a’ 276.1 pm[3][7][8]

Lattice Constant 'c' 445.6 pm[3][7][8]

Atomic Radius (empirical) 137 pm[1]

Covalent Radius 151 pm[1][7]

Experimental Protocol: Crystal Structure Determination

The determination of a material's crystal structure is primarily accomplished through diffraction
techniques, with X-ray crystallography being the most common method.[9][10]

Methodology: Single-Crystal X-ray Diffraction

o Crystal Preparation: The first and often most challenging step is to obtain a high-quality
single crystal of the material. The crystal should be sufficiently large (typically >0.1 mm in all
dimensions), pure, and possess a regular, defect-free structure.[9]

e Mounting: The crystal is mounted on a goniometer, which allows for precise rotation to
known angles.[11]

o X-ray Irradiation: A focused beam of monochromatic X-rays is directed at the crystal.[9] The
wavelength of the X-rays must be comparable to the interatomic distances in the crystal to
achieve effective diffraction.[10]

 Diffraction: The ordered arrangement of atoms within the crystal lattice causes the incident
X-ray beam to diffract into a pattern of discrete spots.[9] The angles and intensities of these
diffracted beams are unique to the crystal's structure.
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o Data Collection: The diffracted X-rays are recorded by a detector, such as a charge-coupled
device (CCD) image sensor.[9] The result is a diffraction pattern that contains information

about the electron density distribution within the crystal.

o Structure Solution and Refinement: By analyzing the positions and intensities of the
diffraction spots, a three-dimensional model of the electron density can be constructed. From
this model, the positions of the individual atoms in the unit cell can be determined, revealing
the crystal structure.[9]
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Caption: Workflow for Crystal Structure Determination.

Electronic Configuration of Rhenium

The electronic configuration of an atom describes the arrangement of its electrons in various
orbitals. This arrangement is fundamental to understanding an element's chemical behavior,

bonding characteristics, and physical properties.

Electron Shell and Orbital Configuration

Rhenium has an atomic number of 75, meaning a neutral atom contains 75 electrons.[2] The

ground state electronic configuration of Rhenium is:
o Full Configuration: 1s2 252 2p® 3s2 3p® 3d1° 452 4p® 4d1° 4f14 552 5p© 5d° 6s2[12][13]
» Shorthand Configuration: [Xe] 4f*4 5d°> 6s2[2][5][6][12][14]

The distribution of electrons across the principal energy levels (shells) is as follows:
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Shell Number (n)

Number of Electrons

1 2
2 8
3 18
4 32
5 13
6 2

(Source:[2][13][14])

Electronic Properties

Key electronic properties, such as ionization energy and work function, are dictated by the

electronic configuration.

Property

Value

First lonization Energy

760 kJ/mol[1][15][16][17]

Second lonization Energy

1260 kJ/mol[1][15][16][17]

Third lonization Energy

2510 kJ/mol[1][15][17]

Pauling Electronegativity

1.9[2][6][13]

Electron Work Function

4.96 eV[13]

Experimental Protocol: Electronic Configuration

Determination

The electronic configurations of elements are determined experimentally through various

spectroscopic techniques.[18][19] These methods probe the energy levels of electrons within

the atom.

Methodology: Photoelectron Spectroscopy (PES)
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Sample Preparation: A sample of the element, typically in a gaseous or solid state, is
prepared in a high-vacuum chamber.

lonizing Radiation: The sample is irradiated with a beam of high-energy photons, such as X-
rays (for X-ray Photoelectron Spectroscopy, XPS) or ultraviolet light (for Ultraviolet
Photoelectron Spectroscopy, UPS).

Photoelectric Effect: The incident photons have sufficient energy to overcome the binding
energy of electrons in the atom, causing electrons to be ejected.

Electron Energy Analysis: The kinetic energies of the emitted photoelectrons are measured
by an electron energy analyzer.

Binding Energy Calculation: The binding energy (BE) of each ejected electron can be
calculated using the equation: BE = hv - KE, where hv is the energy of the incident photon
and KE is the measured kinetic energy of the electron.

Spectrum Generation: A spectrum is generated by plotting the number of emitted electrons
versus their binding energy. The peaks in the spectrum correspond to the different electronic
energy levels (orbitals) within the atom. The intensity of each peak is proportional to the
number of electrons in that orbital.

Configuration Assignment: By analyzing the positions and intensities of the peaks, the
electronic configuration of the atom can be deduced.[20]
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Caption: Rhenium's Electron Shell and Valence Subshells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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